2,3,5-Trihydroxybenzoic acid
Overview
Description
2,3,5-Trihydroxybenzoic acid, also known as Gallic acid, is a trihydroxybenzoic acid with the formula C6H2(OH)3CO2H . It is classified as a phenolic acid and is found in gallnuts, sumac, witch hazel, tea leaves, oak bark, and other plants . It is a white solid, although samples are typically brown owing to partial oxidation .
Synthesis Analysis
Phenolic compounds like 2,3,5-Trihydroxybenzoic acid are known to exhibit various biological activities such as antimicrobial, antioxidant, and anti-inflammatory properties . They can be synthesized in the laboratory through various methods . For instance, Gallic acid can be easily freed from gallotannins by acidic or alkaline hydrolysis .Molecular Structure Analysis
The molecular formula of 2,3,5-Trihydroxybenzoic acid is C7H6O5 . Its average mass is 170.120 Da and its monoisotopic mass is 170.021530 Da .Chemical Reactions Analysis
Gallic acid undergoes various reactions such as oxidation, oxidative coupling, hydrogenation, decarboxylation, and esterification . When heated with concentrated sulfuric acid, gallic acid converts to rufigallol .Physical And Chemical Properties Analysis
2,3,5-Trihydroxybenzoic acid is a white, yellowish-white, or pale fawn-colored crystal . It has a density of 1.694 g/cm3 (anhydrous) and is soluble in water, alcohol, ether, glycerol, and acetone .Mechanism of Action
Safety and Hazards
Future Directions
Research on 2,3,5-Trihydroxybenzoic acid is ongoing, with recent studies focusing on its potential applications in various industries such as pharmaceutical and food industries . For instance, it has been used as a non-toxic, eco-friendly, widely sourced, and inexpensive multi-purpose rust conversion agent .
properties
IUPAC Name |
2,3,5-trihydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O5/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,8-10H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOELYYRJYYLNRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60955204 |
Source
|
| Record name | 2,3,5-Trihydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60955204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Trihydroxybenzoic acid | |
CAS RN |
33580-60-8 |
Source
|
| Record name | 2,3,5-Trihydroxybenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033580608 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3,5-Trihydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60955204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,5-TRIHYDROXYBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HBU4X4VLX4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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